Ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate

• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol
• IUPAC Name: ethyl 4-(tert-butylamino)-2-methylsulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C12H19N3O2S/c1-6-17-10(16)8-7-13-11(18-5)14-9(8)15-12(2,3)4/h7H,6H2,1-5H3,(H,13,14,15)
• InChI Key: REKMPWUFSOIRMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1NC(C)(C)C)SC

Description

Ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate (3 g, 12.89 mmol), 2-methylpropan-2-amine (1.565 mL, 14.83 mmol) and DIEA (2.93 mL, 16.76 mmol) in ethanol (20 mL) was heated at 60° C. overnight. After cooling to room temperature, the solvent was concentrated under reduced pressure and water was added. The aqueous phase was extracted three times with ethyl acetate and the combined organic phases were dried over anhydrous magnesium sulfate, filtered and evaporated to give ethyl 4-(tert-butylamino)-2-(methylthio)pyrimidine-5-carboxylate (3.20 g, 11.86 mmol, 92% yield) as a colorless oil. MS (ESI) m/z. 269.5 [M+1]+.